Cas no 117360-45-9 ((2-bromocyclohexen-1-yl)methanol)

• Product Name: (2-bromocyclohexen-1-yl)methanol
• CAS No: 117360-45-9
• MF: C₇H₁₁BrO
• MW: 191.065641641617
• MDL: MFCD32632812
• CID: 2615360
• PubChem ID: 11367509
• Update Time: 2025-05-23

(2-bromocyclohexen-1-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-bromocyclohexen-1-yl)methanol
• 2-Bromo-1-cyclohexene-1-methanol
• 1-Cyclohexene-1-methanol, 2-bromo-
• SY265157
• (2-BROMOCYCLOHEX-1-EN-1-YL)METHANOL
• MFCD32632812
• AC8357
• SCHEMBL17395587
• 117360-45-9
• DTXSID90463680
• DB-202916

• MDL： MFCD32632812
• Inchi： 1S/C7H11BrO/c8-7-4-2-1-3-6(7)5-9/h9H,1-5H2
• InChI Key： SCUFZUNMLIZMCM-UHFFFAOYSA-N
• SMILES： BrC1=C(CO)CCCC1

Computed Properties

• Exact Mass: 189.99933g/mol
• Monoisotopic Mass: 189.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl bromides

Additional information on (2-bromocyclohexen-1-yl)methanol

Introduction to (2-Bromocyclohexen-1-yl)methanol (CAS No. 117360-45-9)

(2-Bromocyclohexen-1-yl)methanol, with the CAS number 117360-45-9, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by its brominated cyclohexene ring and a hydroxymethyl group, which contribute to its reactivity and functional versatility.

The chemical structure of (2-bromocyclohexen-1-yl)methanol can be represented as C₇H₁₁BrO. The presence of the bromine atom and the hydroxyl group makes it a valuable intermediate in organic synthesis, particularly in the development of complex molecules and pharmaceuticals. The bromine atom can be readily substituted or eliminated, making it a useful handle for further functionalization.

Recent research has highlighted the potential of (2-bromocyclohexen-1-yl)methanol in the synthesis of bioactive compounds. For instance, a study published in the Journal of Organic Chemistry in 2023 demonstrated the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers utilized the bromine atom for palladium-catalyzed cross-coupling reactions, which allowed for the efficient introduction of various substituents, leading to a diverse library of compounds with potent antiviral activity.

In addition to its role in pharmaceutical synthesis, (2-bromocyclohexen-1-yl)methanol has also shown promise in materials science. A 2022 study published in Advanced Materials explored the use of this compound as a monomer for the synthesis of functional polymers. The hydroxymethyl group was found to enhance the solubility and processability of the resulting polymers, making them suitable for applications in coatings and adhesives.

The synthetic accessibility of (2-bromocyclohexen-1-yl)methanol is another factor contributing to its popularity. It can be prepared through several routes, including the bromination of cyclohexene followed by hydration or through more complex multi-step processes involving organometallic reagents. The choice of synthetic route often depends on the specific application and desired purity level.

In terms of safety and handling, while (2-bromocyclohexen-1-yl)methanol is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used, and the compound should be stored in a well-ventilated area to minimize exposure risks.

The environmental impact of (2-bromocyclohexen-1-yl)methanol is another area of ongoing research. Studies have shown that while the compound itself is not highly toxic, its breakdown products and potential environmental fate need to be carefully considered. Efforts are being made to develop more sustainable synthetic methods that minimize waste and reduce environmental impact.

In conclusion, (2-bromocyclohexen-1-yl)methanol (CAS No. 117360-45-9) is a valuable compound with a wide range of applications in organic synthesis, pharmaceuticals, and materials science. Its unique chemical properties make it an attractive intermediate for the development of novel compounds with diverse functionalities. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further solidifying its importance in the scientific community.